Cas no 71481-29-3 (3'-O-[3-Hydroxy-1,1,3,3-tetra(propan-2-yl)disiloxanyl]uridine)

• Product Name: 3'-O-[3-Hydroxy-1,1,3,3-tetra(propan-2-yl)disiloxanyl]uridine
• CAS No: 71481-29-3
• MF: C₂₁H₄₀N₂O₈Si₂
• MW: 504.721908569336
• CID: 2844424
• PubChem ID: 71402275
• Update Time: 2025-04-21

3'-O-[3-Hydroxy-1,1,3,3-tetra(propan-2-yl)disiloxanyl]uridine Chemical and Physical Properties

Names and Identifiers

• 71481-29-3
• DTXSID60823257
• 3'-O-[3-Hydroxy-1,1,3,3-tetra(propan-2-yl)disiloxanyl]uridine

• Inchi： 1S/C21H40N2O8Si2/c1-12(2)32(28,13(3)4)31-33(14(5)6,15(7)8)30-19-16(11-24)29-20(18(19)26)23-10-9-17(25)22-21(23)27/h9-10,12-16,18-20,24,26,28H,11H2,1-8H3,(H,22,25,27)/t16-,18-,19-,20-/m1/s1
• InChI Key： MQNQFWBNLXNTSI-VBSBHUPXSA-N
• SMILES： [Si](C(C)C)(C(C)C)(O[Si](C(C)C)(C(C)C)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 504.23231931Da
• Monoisotopic Mass: 504.23231931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų